Silanol, trimethyl-, titanium(4+) salt (8CI,9CI)

• IUPAC Name: titanium(4+);trimethyl(oxido)silane
• InChI: InChI=1S/4C3H9OSi.Ti/c4*1-5(2,3)4;/h4*1-3H3;/q4*-1;+4
• InChI Key: WIPVTGFUXLQZEI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[O-].C[Si](C)(C)[O-].C[Si](C)(C)[O-].C[Si](C)(C)[O-].[Ti+4]
• Molecular Formula: C12H36O4Si4Ti
• Molecular Weight: 404.62 g/mol

Description

Silanol, trimethyl-, titanium(4+) salt (8CI,9CI) is an organometallic compound with the chemical formula C12H36O4Si4Ti . It is a pale yellow liquid known for its utility in various chemical processes and industrial applications. The compound is characterized by the presence of four trimethylsiloxy groups attached to a central titanium atom, making it a versatile reagent in organic synthesis and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

Silanol, trimethyl-, titanium(4+) salt (8CI,9CI) can be synthesized through the reaction of titanium tetrachloride with trimethylsilanol. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the titanium compound. The general reaction is as follows:

$$\text{TiCl}_4 + 4 \text{(CH}_3\text{)}_3\text{SiOH} \rightarrow \text{Ti(O-Si(CH}_3\text{)}_3\text{)}_4 + 4 \text{HCl}$$TiCl4​+4(CH3​)3​SiOH→Ti(O-Si(CH3​)3​)4​+4HCl

This reaction is carried out in an inert atmosphere, such as nitrogen or argon, to avoid moisture and oxygen, which can interfere with the reaction .

Industrial Production Methods

Industrial production of tetrakis(trimethylsiloxy) titanium(IV) follows similar synthetic routes but on a larger scale. The process involves the careful control of reaction conditions, including temperature, pressure, and the purity of reactants, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Silanol, trimethyl-, titanium(4+) salt (8CI,9CI) undergoes various chemical reactions, including:

Hydrolysis: Reacts with water to form titanium dioxide and trimethylsilanol.

Alcoholysis: Reacts with alcohols to form titanium alkoxides.

Oxidation: Can be oxidized to form titanium dioxide.

Common Reagents and Conditions

Hydrolysis: Water or moisture in the air.

Alcoholysis: Alcohols such as methanol or ethanol.

Oxidation: Oxygen or air.

Major Products Formed

Hydrolysis: Titanium dioxide (TiO2) and trimethylsilanol.

Alcoholysis: Titanium alkoxides and trimethylsilanol.

Oxidation: Titanium dioxide (TiO2).

Scientific Research Applications

Silanol, trimethyl-, titanium(4+) salt (8CI,9CI) has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of titanium-based catalysts and materials.

Materials Science: Employed in the preparation of nanostructured materials and thin films through chemical vapor deposition (CVD) and other techniques.

Biology and Medicine: Investigated for its potential use in biomedical applications, including drug delivery systems and biocompatible coatings.

Industry: Utilized in the production of high-performance coatings, adhesives, and sealants.

Mechanism of Action

The mechanism by which tetrakis(trimethylsiloxy) titanium(IV) exerts its effects involves the interaction of the titanium center with various substrates. The trimethylsiloxy groups provide steric protection and influence the reactivity of the titanium atom. In catalytic applications, the titanium center can coordinate with substrates, facilitating various chemical transformations. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

Tetrakis(trimethylsilyloxy)silane: Similar structure but with silicon instead of titanium.

Titanium tetraisopropoxide: Another titanium-based compound used in similar applications.

Titanium tetrachloride: A precursor for many titanium compounds but more reactive and less stable.

Uniqueness

Silanol, trimethyl-, titanium(4+) salt (8CI,9CI) is unique due to its combination of stability and reactivity. The trimethylsiloxy groups provide steric hindrance, making the compound less prone to hydrolysis compared to other titanium compounds. This stability, combined with its ability to undergo various chemical reactions, makes it a valuable reagent in both research and industrial applications .